methyl 6-(1H-imidazol-1-yl)nicotinate

• IUPAC Name: methyl 6-imidazol-1-ylpyridine-3-carboxylate
• InChI: InChI=1S/C10H9N3O2/c1-15-10(14)8-2-3-9(12-6-8)13-5-4-11-7-13/h2-7H,1H3
• InChI Key: SEXNPPZGZHQNFM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(C=C1)N2C=CN=C2
• Molecular Formula: C10H9N3O2
• DSSTOX Substance ID: DTXSID00401856
• Molecular Weight: 203.20 g/mol
• CAS RN: 111205-01-7

Description

Methyl 6-(1H-imidazol-1-yl)nicotinate is a biochemical used for proteomics research. It has a molecular formula of C10H9N3O2 and a molecular weight of 203.20.

Molecular Structure Analysis

The molecular structure of methyl 6-(1H-imidazol-1-yl)nicotinate consists of a methyl group attached to a nicotinate, which is further attached to an imidazole ring. The exact mass is 203.06900.

Scientific Research Applications

Antimicrobial Activity

The imidazole ring, a core structure in “methyl 6-(1H-imidazol-1-yl)nicotinate,” is known for its antimicrobial properties. Researchers have synthesized compounds with the imidazole moiety to target a range of microbial pathogens. .

Synthesis routes and methods

Procedure details

A solution of the methyl ester obtained in Step 1. above (16.29 g) in DMF is added dropwise to a DMF suspension of sodium imidazole [prepared from NaH (4.19 g) and imidazole 6.49 g)] at RT. The reaction mixture is heated to 120° C. for nineteen hours. The cooled reaction mixture is partitioned between water and chloroform, the organic layer separated, washed with water, dried over Na2SO4, filtered, evaporated, and residual DMF removed under high vacuum yielding the desired product as a tan solid which is recrystalized from methanol (M.P. 183°-184.5° C.) before use in the next step.